Ethyl (4-chloro-2-fluoro-5-hydroxyphenyl)carbamate

• CAS No.: 141772-34-1
• Molecular Formula: C9H9ClFNO3
• Molecular Weight: 233.62 g/mol
• IUPAC Name: ethyl N-(4-chloro-2-fluoro-5-hydroxyphenyl)carbamate
• InChI: InChI=1S/C9H9ClFNO3/c1-2-15-9(14)12-7-4-8(13)5(10)3-6(7)11/h3-4,13H,2H2,1H3,(H,12,14)
• InChI Key: LVTPPDKLYKFOQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=C(C=C1F)Cl)O

Description

Ethyl (4-chloro-2-fluoro-5-hydroxyphenyl)carbamate is a useful research compound. Its molecular formula is C9H9ClFNO3 and its molecular weight is 233.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The resulting ethyl N-(2-fluoro-4-chloro-5-methoxycarbonyloxyphenyl)carbamate (45.2 g, 155 mmol) was reacted with potassium carbonate (21.4 g, 155 mmol) and water (100 ml) for 2 hours while heating under refluxing. After completion of the reaction, the mixture was cooled to room temperature, the solvent was distilled off under reduced pressure. The residue was made acidic by adding 1N hydrochloric acid (300 ml), and extracted with ethyl acetate (100 ml×3 times). The organic layer was washed with water, dried, the solvent was distilled off under reduced pressure, and the precipitated solid was isolated by filtration. The solid was recrystallized from chloroformhexane to obtain ethyl N-(2-fluoro-4-chloro-5-hydroxyphenyl)carbamate as white crystals (35.2 g, 974 yield).